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For Researchers, Scientists, and Drug Development Professionals

Introduction
GW7845 is a potent and selective agonist of Peroxisome Proliferator-Activated Receptor

gamma (PPARγ), a nuclear receptor that plays a crucial role in regulating lipid metabolism,

glucose homeostasis, and inflammation. As a PPARγ agonist, GW7845 has been investigated

for its therapeutic potential in various disease models, including cancer and metabolic

disorders. These application notes provide a comprehensive overview of the administration of

GW7845 in animal models, including detailed experimental protocols, quantitative data

summaries, and visualizations of the relevant signaling pathways.

Mechanism of Action
GW7845 exerts its biological effects by binding to and activating PPARγ. Upon activation,

PPARγ forms a heterodimer with the Retinoid X Receptor (RXR). This complex then binds to

specific DNA sequences known as Peroxisome Proliferator Response Elements (PPREs) in the

promoter regions of target genes, thereby modulating their transcription. The downstream

effects of PPARγ activation by GW7845 include the regulation of genes involved in adipocyte

differentiation, lipid uptake and storage, and insulin signaling.
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The activation of PPARγ by GW7845 initiates a cascade of molecular events that ultimately

lead to changes in gene expression. The following diagram illustrates the canonical PPARγ

signaling pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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